Cas no 12318-51-3 (Iron,dichlorobis(3-pyridinecarboxamide)- (9CI))
12318-51-3 structure
Product Name:Iron,dichlorobis(3-pyridinecarboxamide)- (9CI)
CAS No:12318-51-3
MF:C12H12Cl2FeN4O2
MW:371.000281333923
CID:156565
PubChem ID:13787747
Update Time:2025-04-19
Iron,dichlorobis(3-pyridinecarboxamide)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Iron,dichlorobis(3-pyridinecarboxamide)- (9CI)
- dichlorodi(nicotinamide)iron
- Einecs 235-584-8
- Iron,dichlorobis(3-pyridinecarboxamide)
- Iron, dichlorobis(3-pyridinecarboxamide)-
- feramide
- 12318-51-3
- iron(2+);pyridine-3-carboxamide;dichloride
- dichloroiron;pyridine-3-carboxamide
-
- Inchi: 1S/2C6H6N2O.2ClH.Fe/c2*7-6(9)5-2-1-3-8-4-5;;;/h2*1-4H,(H2,7,9);2*1H;/q;;;;+2/p-2
- InChI Key: UTELBNQEGUXBCL-UHFFFAOYSA-L
- SMILES: [Fe](Cl)Cl.O=C(C1C=NC=CC=1)N.O=C(C1C=NC=CC=1)N
Computed Properties
- Exact Mass: 369.96900
- Monoisotopic Mass: 369.969
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112A^2
Experimental Properties
- Density: g/cm3
- Boiling Point: 334.4°Cat760mmHg
- Flash Point: 156°C
- PSA: 111.96000
- LogP: 3.13810
Iron,dichlorobis(3-pyridinecarboxamide)- (9CI) Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
12318-51-3 (Iron,dichlorobis(3-pyridinecarboxamide)- (9CI)) Related Products
- 98-92-0(Nicotinamide)
- 347841-88-7(Nicotinamide-d)
- 4663-99-4(Pyridine-3,5-dicarboxamide)
- 70-57-5(5-Methylnicotinamide)
- 3726-23-6(3-Pyridinecarboxamide,hydriodide (1:1))
- 473924-60-6(5-(Aminomethyl)pyridin-3-carboxamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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